Cas no 85674-66-4 (2-Naphthalenol, 1-(trifluoromethyl)-)

• Product Name: 2-Naphthalenol, 1-(trifluoromethyl)-
• CAS No: 85674-66-4
• MF: C₁₁H₇F₃O
• MW: 212.167893648148
• CID: 4243132
• PubChem ID: 15568754
• Update Time: 2025-10-29

2-Naphthalenol, 1-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 1-(trifluoromethyl)-
• 1-(Trifluoromethyl)-2-naphthol
• HHOPQMXMPJYNKN-UHFFFAOYSA-N
• 1-(trifluoromethyl)naphthalen-2-ol
• 85674-66-4
• SCHEMBL1603439

• Inchi： 1S/C11H7F3O/c12-11(13,14)10-8-4-2-1-3-7(8)5-6-9(10)15/h1-6,15H
• InChI Key： HHOPQMXMPJYNKN-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C2C=CC=CC=12)O)(F)F

Computed Properties

• Exact Mass: 212.04489933Da
• Monoisotopic Mass: 212.04489933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Naphthalenol, 1-(trifluoromethyl)-

Comprehensive Guide to 2-Naphthalenol, 1-(trifluoromethyl)- (CAS No. 85674-66-4): Properties, Applications, and Market Insights

2-Naphthalenol, 1-(trifluoromethyl)- (CAS No. 85674-66-4) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. Known for its unique structural features, this compound combines a naphthalene backbone with a trifluoromethyl group, making it a valuable intermediate in various synthetic processes. Its molecular formula is C₁₁H₇F₃O, and it exhibits distinct chemical properties that set it apart from other naphthalene derivatives.

The compound's trifluoromethyl group is a key functional moiety that enhances its reactivity and stability, making it particularly useful in the development of advanced materials and bioactive molecules. Researchers and industry professionals often search for "1-(trifluoromethyl)-2-naphthalenol uses" or "CAS 85674-66-4 applications" to explore its potential in diverse fields. This article delves into the compound's properties, synthesis methods, applications, and current market trends, providing a holistic view of its significance.

One of the most notable characteristics of 2-Naphthalenol, 1-(trifluoromethyl)- is its role as a building block in pharmaceutical research. The trifluoromethyl group is a common feature in many FDA-approved drugs due to its ability to improve metabolic stability and bioavailability. Searches like "trifluoromethyl naphthalene derivatives in medicine" highlight the growing interest in this compound's therapeutic potential. Additionally, its applications extend to agrochemicals, where it serves as a precursor for developing novel pesticides and herbicides with enhanced efficacy.

From a chemical perspective, 1-(trifluoromethyl)-2-naphthalenol exhibits interesting spectroscopic properties, making it a subject of study in analytical chemistry. Its UV-Vis and NMR spectra are often analyzed to understand its electronic environment and structural dynamics. Queries such as "spectral data for CAS 85674-66-4" are common among researchers seeking detailed characterization data. The compound's melting point, solubility, and stability under various conditions are also critical parameters for industrial applications.

The synthesis of 2-Naphthalenol, 1-(trifluoromethyl)- typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, addressing the demand for high-quality intermediates. Searches like "how to synthesize 1-(trifluoromethyl)-2-naphthalenol" reflect the interest in optimizing its production processes. Green chemistry approaches are also being explored to minimize environmental impact.

In the materials science domain, 1-(trifluoromethyl)-2-naphthalenol is investigated for its potential in creating advanced polymers and coatings. Its aromatic structure and fluorine content contribute to thermal stability and chemical resistance, making it suitable for high-performance applications. Keywords such as "naphthalene derivatives in material science" and "fluorinated aromatic compounds for coatings" are frequently used in related research. The compound's compatibility with other monomers allows for the design of tailored materials with specific properties.

Market trends indicate a rising demand for 2-Naphthalenol, 1-(trifluoromethyl)-, driven by its expanding applications in pharmaceuticals and agrochemicals. Industry reports often highlight the compound's growth potential, with searches like "market analysis for CAS 85674-66-4" becoming more prevalent. Manufacturers and suppliers are focusing on scaling up production while maintaining stringent quality standards to meet the needs of global markets. Regulatory compliance and safety protocols are also emphasized to ensure sustainable and responsible usage.

Environmental and safety considerations are paramount when handling 1-(trifluoromethyl)-2-naphthalenol. While it is not classified as a hazardous substance, proper storage and handling procedures are recommended to prevent contamination and ensure workplace safety. Searches such as "safety data sheet for 2-Naphthalenol, 1-(trifluoromethyl)-" are essential for professionals seeking guidelines on its safe use. The compound's biodegradability and ecological impact are also areas of ongoing research.

In conclusion, 2-Naphthalenol, 1-(trifluoromethyl)- (CAS No. 85674-66-4) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and growing market demand underscore its importance in modern chemistry. By staying updated on the latest research and industry trends, professionals can leverage the full potential of this compound in innovative and sustainable ways.